Melengestrol acetate

Specification

• Description: Melengestrol acetate is a corticosteroid hormone.; A 6-methyl progesterone acetate with reported glucocorticoid activity and effect on estrus.; Melengestrol Acetate is a progestogen-like compound used as a cattle feed additive for its growth promoting effects and suppression of estrus (heat) in heifers. Critics have claimed that hormones used as growth promotants in cattle may cause breast cancer. (NCI); A 6-methyl PROGESTERONE acetate with reported glucocorticoid activity and effect on ESTRUS.; See also: Melengestrol Acetate; Tylosin (component of); Melengestrol Acetate; Monensin (component of); Lasalocid; Melengestrol Acetate (component of) ... View More ...
• CAS No.: 2919-66-6
• Molecular Formula: C25H32O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: [(8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-16-methylidene-3-oxo-1,2,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl] acetate
• Standard InChI: InChI=1S/C25H32O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h11,13,19-20,22H,2,7-10,12H2,1,3-6H3/t19-,20+,22+,23-,24+,25+/m1/s1
• Standard InChI Key: UDKABVSQKJNZBH-DWNQPYOZSA-N
• Isomeric SMILES: CC1=C[C@@H]2[C@H](CC[C@]3([C@H]2CC(=C)[C@@]3(C(=O)C)OC(=O)C)C)[C@@]4(C1=CC(=O)CC4)C
• SMILES: CC1=CC2C(CCC3(C2CC(=C)C3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C
• Canonical SMILES: CC1=CC2C(CCC3(C2CC(=C)C3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C